Cas no 2306253-31-4 ((5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid)

• Product Name: (5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid
• CAS No: 2306253-31-4
• MF: C₁₃H₁₉F₂NO₄
• MW: 291.291071176529
• CID: 5294420
• Update Time: 2026-03-10

(5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.4]octane-2,5-dicarboxylic acid, 7,7-difluoro-, 2-(1,1-dimethylethyl) ester, (5R)-
• (5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid

• Inchi： 1S/C13H19F2NO4/c1-11(2,3)20-10(19)16-6-12(7-16)5-13(14,15)4-8(12)9(17)18/h8H,4-7H2,1-3H3,(H,17,18)/t8-/m0/s1
• InChI Key： HPJIXVPLEHLZLT-QMMMGPOBSA-N
• SMILES： C1C2(CC(F)(F)C[C@H]2C(O)=O)CN1C(OC(C)(C)C)=O

Additional information on (5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid

Comprehensive Overview of (5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid (CAS No. 2306253-31-4)

(5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. With its unique spirocyclic structure and difluorinated moiety, this compound serves as a critical intermediate in the synthesis of novel drug candidates. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a preferred choice for peptide synthesis and medicinal chemistry applications.

The compound's CAS number 2306253-31-4 is a unique identifier that ensures precise tracking and regulatory compliance in global chemical databases. Researchers often search for "Boc-protected spirocyclic compounds" or "difluoro azaspiro[3.4]octane derivatives" to explore its potential in drug discovery. Recent trends indicate a surge in interest for fluorinated building blocks, driven by their ability to improve the metabolic stability and bioavailability of therapeutic agents. This aligns with the growing demand for next-generation pharmaceuticals targeting complex diseases.

From a synthetic perspective, (5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid exemplifies the convergence of stereoselective synthesis and green chemistry principles. Its chiral center at the 5-position is particularly valuable for designing enantiomerically pure compounds, a key focus area in modern asymmetric catalysis. Laboratories worldwide are optimizing protocols to reduce waste and improve yields, addressing the industry's push toward sustainable chemical manufacturing.

The compound's azaspiro[3.4]octane scaffold is a structural motif increasingly featured in kinase inhibitors and GPCR modulators, two hot topics in precision medicine. Computational studies highlight its potential to interact with biological targets through hydrogen bonding and van der Waals forces, making it a subject of molecular docking simulations. These applications resonate with frequent search queries like "spirocyclic compounds in drug design" or "role of fluorine in medicinal chemistry."

Quality control of CAS 2306253-31-4 involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity >98%. This rigor meets the standards of Good Manufacturing Practice (GMP), a recurring concern among pharmaceutical procurement specialists. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amide-linked prodrugs or bioconjugates—a strategy frequently discussed in ADC (Antibody-Drug Conjugate) development forums.

In summary, (5R)-2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid represents a nexus of innovation in small molecule therapeutics and process chemistry. Its multifaceted applications—from peptide synthesis to structure-activity relationship (SAR) studies—position it as a compound of enduring relevance in both academic and industrial settings. As the scientific community continues to explore three-dimensional molecular architectures, this spirocyclic derivative will undoubtedly remain at the forefront of cutting-edge research.